Cas no 1807179-31-2 (1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one
• CAS No: 1807179-31-2
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD28789010
• CID: 5406085
• PubChem ID: 117276904
• Update Time: 2025-05-25

1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one
• 1-(2,4-Difluoro-5-hydroxy-phenyl)-ethanone

• MDL： MFCD28789010
• Inchi： 1S/C8H6F2O2/c1-4(11)5-2-8(12)7(10)3-6(5)9/h2-3,12H,1H3
• InChI Key： XLXMBGLKANHZPM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(O)=C(F)C=C1F)C

Additional information on 1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one

Comprehensive Overview of 1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one (CAS No. 1807179-31-2)

1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one, with the CAS number 1807179-31-2, is a fluorinated aromatic ketone that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique hydroxyphenyl and difluoro substitutions, exhibits remarkable potential in the development of novel bioactive molecules. Its structural features make it a valuable intermediate in organic synthesis, particularly in the design of drug candidates and specialty chemicals.

The growing interest in fluorinated compounds like 1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug discovery. Researchers are increasingly exploring its applications in targeted therapies, especially in areas such as oncology and central nervous system (CNS) disorders. Additionally, its role in agrochemical formulations is being investigated due to its potential to improve crop protection efficiency.

One of the most frequently asked questions about CAS 1807179-31-2 revolves around its synthetic routes and scalability. Recent advancements in green chemistry have highlighted the importance of sustainable synthesis methods for such compounds. Innovations like catalytic fluorination and microwave-assisted reactions are being explored to optimize the production process, reducing environmental impact while maintaining high yields.

Another hot topic is the structure-activity relationship (SAR) of 1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one. Scientists are leveraging computational tools like molecular docking and QSAR modeling to predict its interactions with biological targets. These studies are pivotal in accelerating the discovery of next-generation therapeutics and precision agriculture solutions.

From a commercial perspective, the demand for high-purity 1807179-31-2 is rising, driven by its versatility in R&D applications. Suppliers are focusing on quality control and regulatory compliance to meet the stringent requirements of industries such as pharmaceuticals and biotechnology. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure batch-to-batch consistency.

In conclusion, 1-(2,4-difluoro-5-hydroxyphenyl)ethan-1-one (CAS 1807179-31-2) represents a promising compound at the intersection of chemical innovation and applied sciences. Its multifaceted applications, coupled with ongoing research into its mechanistic insights, position it as a key player in the future of life sciences and material development. As the scientific community continues to unravel its potential, this compound is poised to make significant contributions to sustainable technology and healthcare advancements.